Cas no 58824-53-6 (1-(3-Chlorophenyl)prop-2-en-1-ol)
1-(3-Chlorophenyl)prop-2-en-1-ol is a chlorinated aromatic alcohol featuring a propenyl group, making it a versatile intermediate in organic synthesis. Its structure combines a reactive hydroxyl group with an unsaturated allylic moiety, enabling applications in cross-coupling reactions, polymerization, and the synthesis of fine chemicals. The 3-chlorophenyl substituent enhances its utility in electrophilic aromatic substitution and metal-catalyzed transformations. This compound is particularly valued for its role in producing pharmaceuticals, agrochemicals, and specialty materials due to its balanced reactivity and stability. High purity grades ensure consistent performance in demanding synthetic processes, while its well-defined molecular architecture facilitates precise functionalization. Suitable for controlled laboratory use under standard safety protocols.
58824-53-6 structure
Product Name:1-(3-Chlorophenyl)prop-2-en-1-ol
CAS No:58824-53-6
MF:C9H9ClO
MW:168.620161771774
CID:2120055
PubChem ID:14185029
Update Time:2025-10-18
1-(3-Chlorophenyl)prop-2-en-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-chlorophenyl)prop-2-en-1-ol
- GDTSQDORVLBGMT-UHFFFAOYSA-N
- 1-(3-Chlorophenyl)-2-propene-1-ol
- Benzenemethanol, 3-chloro-alpha-ethenyl-
- 1-(3-Chlorophenyl)prop-2-en-1-ol
-
- Inchi: 1S/C9H9ClO/c1-2-9(11)7-4-3-5-8(10)6-7/h2-6,9,11H,1H2
- InChI Key: GDTSQDORVLBGMT-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C(C=C)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 136
- Topological Polar Surface Area: 20.2
1-(3-Chlorophenyl)prop-2-en-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1249036-1.0g |
1-(3-chlorophenyl)prop-2-en-1-ol |
58824-53-6 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1249036-50mg |
1-(3-chlorophenyl)prop-2-en-1-ol |
58824-53-6 | 50mg |
$528.0 | 2023-10-02 | ||
| Enamine | EN300-1249036-100mg |
1-(3-chlorophenyl)prop-2-en-1-ol |
58824-53-6 | 100mg |
$553.0 | 2023-10-02 | ||
| Enamine | EN300-1249036-250mg |
1-(3-chlorophenyl)prop-2-en-1-ol |
58824-53-6 | 250mg |
$579.0 | 2023-10-02 | ||
| Enamine | EN300-1249036-500mg |
1-(3-chlorophenyl)prop-2-en-1-ol |
58824-53-6 | 500mg |
$603.0 | 2023-10-02 | ||
| Enamine | EN300-1249036-1000mg |
1-(3-chlorophenyl)prop-2-en-1-ol |
58824-53-6 | 1000mg |
$628.0 | 2023-10-02 | ||
| Enamine | EN300-1249036-2500mg |
1-(3-chlorophenyl)prop-2-en-1-ol |
58824-53-6 | 2500mg |
$1230.0 | 2023-10-02 | ||
| Enamine | EN300-1249036-5000mg |
1-(3-chlorophenyl)prop-2-en-1-ol |
58824-53-6 | 5000mg |
$1821.0 | 2023-10-02 | ||
| Enamine | EN300-1249036-10000mg |
1-(3-chlorophenyl)prop-2-en-1-ol |
58824-53-6 | 10000mg |
$2701.0 | 2023-10-02 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1582443-50mg |
1-(3-Chlorophenyl)prop-2-en-1-ol |
58824-53-6 | 98% | 50mg |
¥13440.00 | 2024-05-07 |
1-(3-Chlorophenyl)prop-2-en-1-ol Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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